Cas no 90012-35-4 (1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide)

1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide structure
90012-35-4 structure
Product Name:1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide
CAS No:90012-35-4
MF:C12H15NO3S
MW:253.317402124405
CID:796567
PubChem ID:40559079
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide
    • 2-(3-methylbutyl)-1,1-dioxo-1,2-benzothiazol-3-one
    • DTXSID40654501
    • 90012-35-4
    • 2-(3-Methylbutyl)-1H-1lambda~6~,2-benzothiazole-1,1,3(2H)-trione
    • Inchi: 1S/C12H15NO3S/c1-9(2)7-8-13-12(14)10-5-3-4-6-11(10)17(13,15)16/h3-6,9H,7-8H2,1-2H3
    • InChI Key: ADOSFBLEKDHUKA-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(N1CCC(C)C)=O)(=O)=O

Computed Properties

  • Exact Mass: 253.07726451g/mol
  • Monoisotopic Mass: 253.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62.8Ų
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